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Compound of Interest

Benzamide, N-benzoyl-N-
Compound Name:
(phenylmethyl)-

Cat. No.: B101800

Essential Safety and Handling of Benzamide, N-
benzoyl-N-(phenylmethyl)-

Disclaimer: A specific Safety Data Sheet (SDS) for Benzamide, N-benzoyl-N-(phenylmethyl)-
(CAS No. 19264-38-1) was not available at the time of this writing. The following information is
compiled from data on structurally similar benzamide compounds and should be used as a
precautionary guide. It is imperative to handle this compound with care, assuming it may
possess hazards similar to or greater than its analogues. Always consult with your institution's
safety officer and perform a thorough risk assessment before handling this chemical.

This guide provides essential safety, operational, and disposal information for researchers,
scientists, and drug development professionals working with Benzamide, N-benzoyl-N-
(phenylmethyl)-. The procedural guidance herein is designed to answer specific operational
questions and build trust by providing value beyond the product itself.

Hazard Identification and Precautionary Measures

While specific GHS classifications for Benzamide, N-benzoyl-N-(phenylmethyl)- are not
available, related benzamide compounds exhibit a range of hazards. A conservative approach
to handling is therefore essential. Based on available data for similar compounds, this chemical
should be treated as potentially harmful if swallowed, an irritant to skin and eyes, and
potentially harmful to aquatic life.
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General Precautions:

Wash skin thoroughly after handling.[1]

Use only outdoors or in a well-ventilated area.[1]

Avoid release to the environment.[2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling Benzamide, N-benzoyl-N-

(phenylmethyl)-.

Personal Protective o

Body Part _ Specification/Standard
Equipment
Safety glasses with side- Conforming to EN166 (EU) or

Eyes/Face )
shields or goggles NIOSH (US) approved.[2]
Chemical-resistant, impervious ) )

) o Gloves must be inspected prior
Skin gloves (e.g., Nitrile rubber) and

lab coat

to use.[2]

NIOSH/MSHA-approved

Respiratory respirator

Required when engineering
controls are insufficient or

during emergency situations.

[2]

Operational Plan: From Receipt to Disposal

A systematic approach to handling ensures safety at every stage.

Receiving and Storage
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Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
appropriate hazard warnings.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[3]

Handling and Use

Ventilation: All handling of solid Benzamide, N-benzoyl-N-(phenylmethyl)- should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

Weighing: When weighing, use an analytical balance within a ventilated enclosure or a
powder-containment hood.

Transfers: Use appropriate tools (e.g., spatulas) to transfer the solid material, avoiding the
generation of dust.

Housekeeping: Maintain a clean and organized workspace. Clean up any spills promptly
according to the emergency procedures outlined below.

Disposal Plan

All waste containing Benzamide, N-benzoyl-N-(phenylmethyl)- must be treated as hazardous

waste.

Waste Collection: Collect all excess solid material and any contaminated consumables (e.g.,
gloves, weighing paper) in a designated, labeled, and sealed hazardous waste container.

Container Labeling: Clearly label the waste container with "Hazardous Waste" and the
chemical name.

Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety (EHS) office, following all local, state, and federal regulations. Do not dispose of
this chemical down the drain or in regular trash.[2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC159331000&productDescription=BENZAMIDE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b101800?utm_src=pdf-body
https://www.benchchem.com/product/b101800?utm_src=pdf-body
https://www.echemi.com/sds/2-benzoylaminobenzophenone-pd180713141333.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
Spills
o Evacuate: Evacuate non-essential personnel from the immediate area.

o Ventilate: Ensure the area is well-ventilated.

» Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand).

o Collect: Carefully sweep or scoop the contained material into a labeled hazardous waste
container. Avoid creating dust.

o Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and
collect the cleaning materials as hazardous waste.

Personnel Exposure
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[2]

Quantitative Data from Related Compounds

The following table presents data for structurally similar benzamide compounds. This

information is provided for context and to inform a conservative risk assessment.
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. GHS Hazard
Molecular Weight (
Compound Name CAS Number Jmol) Statements (from
mo
2 PubChem)
) Not classified as
N-Benzylbenzamide 1485-70-7 211.26

hazardous.[4]

H302: Harmful if
swallowed. H317: May
cause an allergic skin
Benzanilide, N-benzyl-  19672-91-4 287.36 reaction. H413: May
cause long lasting
harmful effects to

aquatic life.[5]

N-(2- H410: Very toxic to
Benzoylphenyl)benza 29670-64-2 315.35 aquatic life with long
mide lasting effects.[2]

Experimental Protocols

Standard Operating Procedure for Weighing and
Preparing a Solution

o Preparation: Don appropriate PPE (lab coat, gloves, safety glasses). Ensure the chemical
fume hood is operational.

o Tare: Place a clean, dry weighing vessel on the analytical balance and tare to zero.

e Dispense: In the fume hood, carefully transfer the desired amount of Benzamide, N-
benzoyl-N-(phenylmethyl)- to the weighing vessel using a clean spatula.

» Record: Record the exact weight.

o Dissolve: Add the weighed solid to a suitable solvent in a volumetric flask. Ensure the solvent
is appropriate for the intended application and is compatible with the chemical.

¢ Mix: Cap the flask and mix by inversion until the solid is completely dissolved.
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» Storage: Label the solution with the chemical name, concentration, solvent, date, and your
initials. Store appropriately.

Visualizations

The following diagrams illustrate the standard operational workflow and emergency response
procedures.

Caption: Workflow for Safely Handling Benzamide, N-benzoyl-N-(phenylmethyl)-.

Caption: Emergency Response Procedures for Spills and Personnel Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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